8-Nitro-2,4-dihydrospiro[1,5-benzoxathiepine-3,2'-oxirane]

• Molecular Formula: C10H9NO4S
• Molecular Weight: 239.25 g/mol
• IUPAC Name: 8-nitrospiro[2,4-dihydro-1,5-benzoxathiepine-3,2'-oxirane]
• InChI: InChI=1S/C10H9NO4S/c12-11(13)7-1-2-9-8(3-7)14-4-10(5-15-10)6-16-9/h1-3H,4-6H2
• InChI Key: HHWSTWVTDOMVGS-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CO2)CSC3=C(O1)C=C(C=C3)[N+](=O)[O-]

Description

8-Nitro-2,4-dihydrospiro[1,5-benzoxathiepine-3,2'-oxirane] ( 1799982-31-2) is a high-purity synthetic organic compound featuring a complex spirocyclic structure that integrates benzoxathiepine and oxirane ring systems . This compound is characterized by a bright yellow color and its molecular formula is C10H9NO4S, with a molecular weight of 239.25 g/mol . The structure is distinguished by its rigid spirojunction and the presence of a nitro group at the 8-position, which acts as a strong electron-withdrawing moiety, significantly influencing the electron density and reactivity of the entire molecule . The unique architecture of this compound, combining a benzoxathiepine ring with a strained, reactive oxirane (epoxide) ring, makes it a valuable and versatile building block in organic synthesis and medicinal chemistry research . Its structural features are promising for the development of novel pharmacologically active agents, as spirocyclic compounds are known to display a diverse range of biological activities, including anticancer, antibacterial, and anticonvulsant effects . The reactive oxirane ring is particularly useful for further chemical modifications and for studying interactions with biological nucleophiles. This product is intended for research and development applications only. It is not for diagnostic or therapeutic use, nor for human consumption. Researchers should handle this compound with appropriate safety precautions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-Nitro-2,4-dihydrospiro[1,5-benzoxathiepine-3,2’-oxirane] typically involves multiple steps, starting from readily available precursors One common method involves the cyclization of 2-mercaptophenol with an appropriate epoxide under basic conditions to form the benzoxathiepine ring

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions. The scalability of the synthesis process is crucial for industrial applications, and continuous flow reactors may be employed to enhance efficiency.

Chemical Reactions Analysis

Types of Reactions

8-Nitro-2,4-dihydrospiro[1,5-benzoxathiepine-3,2’-oxirane] undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: The nitro group can be reduced to an amine group under suitable conditions.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the oxirane ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as hydrogen gas (H₂) with a palladium catalyst (Pd/C) or sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles like amines or thiols can react with the oxirane ring under basic or acidic conditions.

Major Products Formed

Oxidation: Products may include sulfoxides or sulfones.

Reduction: The primary product is the corresponding amine derivative.

Substitution: Substituted oxirane derivatives are formed, depending on the nucleophile used.

Scientific Research Applications

8-Nitro-2,4-dihydrospiro[1,5-benzoxathiepine-3,2’-oxirane] has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in drug development.

Industry: Utilized in the synthesis of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 8-Nitro-2,4-dihydrospiro[1,5-benzoxathiepine-3,2’-oxirane] involves its interaction with specific molecular targets. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components. The spirocyclic structure may also enable the compound to bind to specific enzymes or receptors, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Key Observations:

Heterocyclic Core :

• The target compound’s benzoxathiepine (O, S) contrasts with benzothiazepines (S, N) in antimicrobial studies and benzoxazines (O, N) in spiropiperidine derivatives . The oxygen-sulfur combination may confer distinct electronic properties compared to nitrogen-containing analogs.
• The spiro-oxirane architecture introduces high ring strain (similar to aziridine in ), enhancing reactivity for ring-opening reactions or further functionalization .

Synthetic Routes :

• The synthesis of spiropiperidine derivatives () involves nitration and reduction, suggesting parallels with the target compound’s nitro group introduction.
• Unlike benzothiazepines synthesized via Michael addition (), the spiro-oxirane structure likely requires epoxidation or cyclopropane-related strategies.

Functional and Reactivity Differences

• Oxirane vs. Aziridine : The oxirane’s oxygen atom (vs. aziridine’s nitrogen) reduces basicity but retains high ring strain (~27 kcal/mol for oxirane vs. ~28 kcal/mol for aziridine) . This makes both systems reactive, but oxiranes are more prone to nucleophilic attack by oxygen-seeking reagents.
• Nitro Group Positioning : The 8-nitro substituent may sterically hinder reactions at the benzoxathiepine core, unlike 2/4-nitrophenyl groups in benzothiazepines, which enhance antimicrobial activity through π-π stacking .

Pharmacological and Industrial Potential

• Its lab-restricted status () suggests preliminary research or undisclosed applications.
• Polymer Chemistry : Unlike oxirane-based polymers (), the target compound’s small-molecule spiro structure limits direct industrial use but may serve as a precursor for specialized epoxide resins.

Q & A

Basic Research Questions

Q. What synthetic strategies are commonly employed for 8-Nitro-2,4-dihydrospiro[1,5-benzoxathiepine-3,2'-oxirane], and how does oxirane ring reactivity influence these methods?

• Methodological Answer : The synthesis typically leverages the oxirane (epoxide) ring's strain-driven reactivity, which facilitates nucleophilic attacks by hydroxyl, thiol, or amine groups. For example, the oxirane ring can undergo ring-opening via nucleophiles like thiols to form the benzoxathiepine scaffold . The nitro group is introduced via nitration agents (e.g., nitric acid/sulfuric acid) or enzymatic pathways (e.g., myeloperoxidase-H₂O₂-NO₂⁻ systems), followed by purification using column chromatography or recrystallization. Reaction conditions (temperature, solvent polarity) must be optimized to avoid side reactions like transposition to dihydrofurans .

Q. Which spectroscopic and analytical techniques are optimal for structural characterization of this compound?

• Methodological Answer :

• NMR Spectroscopy : ¹H and ¹³C NMR identify proton environments and carbon frameworks, with the spiro junction causing distinct splitting patterns .
• X-ray Crystallography : Resolves stereochemistry at the spiro center and confirms oxirane ring geometry .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) validates molecular weight and nitro group incorporation via isotopic patterns .
• IR Spectroscopy : Confirms functional groups (e.g., C-NO₂ stretching at ~1520 cm⁻¹) .

Advanced Research Questions

Q. How can researchers mechanistically analyze the role of the nitro group in modulating reactivity under varying pH or redox conditions?

• Methodological Answer :

• Kinetic Studies : Monitor reaction rates (e.g., nitro reduction to amine) using UV/vis spectroscopy or HPLC under controlled pH and redox conditions .
• Computational Modeling : Density Functional Theory (DFT) calculates electron density maps to predict sites of electrophilic/nucleophilic attack influenced by the nitro group .
• Trapping Experiments : Use radical scavengers (e.g., TEMPO) to detect intermediates in nitro-mediated radical pathways .

Q. How should contradictions in reported reactivity data (e.g., divergent reaction outcomes under similar conditions) be addressed?

• Methodological Answer :

• Systematic Replication : Reproduce experiments with strict control of variables (e.g., trace metal impurities, solvent dryness) .
• Advanced Analytics : Employ LC-MS/MS to detect low-abundance intermediates or byproducts that may explain discrepancies .
• Statistical Design : Apply factorial experimental design to isolate confounding factors (e.g., temperature vs. catalyst loading) .

Q. What theoretical frameworks guide the design of experiments for studying this compound’s biological or catalytic activity?

• Methodological Answer :

• Structure-Activity Relationship (SAR) Models : Correlate spirocyclic geometry/nitro positioning with biological activity (e.g., antimicrobial assays) using molecular docking simulations .
• Enzymatic Pathway Mapping : Align reaction mechanisms with known peroxidase or nitration pathways (e.g., myeloperoxidase-H₂O₂-NO₂⁻ systems) to predict bioactivity .
• Thermodynamic Profiling : Calculate Gibbs free energy changes (ΔG) for ring-opening or nitro reduction to prioritize synthetic routes .